Cas no 1870347-33-3 (1-(Quinolin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 1870347-33-3
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 6440157
• PubChem ID: 116985435
• Update Time: 2025-10-21

1-(Quinolin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1828004
• 1-(quinolin-4-yl)cyclobutane-1-carbonitrile
• 1870347-33-3
• 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C14H12N2/c15-10-14(7-3-8-14)12-6-9-16-13-5-2-1-4-11(12)13/h1-2,4-6,9H,3,7-8H2
• InChI Key： MRTXMZGCHNUIJH-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=CC=CC=12)C1(C#N)CCC1

Computed Properties

• Exact Mass: 208.100048391g/mol
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile

Research Brief on 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile (CAS: 1870347-33-3): Recent Advances and Applications

1-(Quinolin-4-yl)cyclobutane-1-carbonitrile (CAS: 1870347-33-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoline and cyclobutane structural motifs, has been explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have highlighted its role in the synthesis of kinase inhibitors and other biologically active molecules, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile as a key intermediate in the development of selective kinase inhibitors. The study demonstrated that the compound's rigid cyclobutane ring and electron-deficient quinoline moiety contribute to its ability to bind selectively to target kinases, thereby enhancing the potency and specificity of the resulting inhibitors. This finding underscores the compound's potential in the design of next-generation targeted therapies for cancer and other diseases.

Another recent advancement involves the application of 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile in the synthesis of proteolysis-targeting chimeras (PROTACs). A 2022 paper in ACS Chemical Biology reported the successful incorporation of this compound into PROTAC molecules, which are designed to degrade specific disease-causing proteins. The study revealed that the compound's structural features facilitate efficient protein degradation, offering a promising avenue for the treatment of previously undruggable targets.

Beyond its applications in drug discovery, 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile has also been explored in materials science. A 2023 study in Chemical Communications described its use as a ligand in the development of luminescent metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions and its photophysical properties make it a promising candidate for applications in sensing and optoelectronics.

In conclusion, 1-(Quinolin-4-yl)cyclobutane-1-carbonitrile (CAS: 1870347-33-3) represents a versatile and valuable compound in both pharmaceutical and materials research. Its unique structural features and diverse applications highlight its potential to drive innovation in multiple scientific domains. Future research will likely continue to explore its utility in drug design, protein degradation, and advanced materials, further solidifying its importance in the field.